Cas no 55847-65-9 (3H-Phenothiazin-3-one, 2-(ethylphenylamino)-)

3H-Phenothiazin-3-one, 2-(ethylphenylamino)- structure

55847-65-9 structure

Product Name:3H-Phenothiazin-3-one, 2-(ethylphenylamino)-

CAS No:55847-65-9

Molecular Formula:C₂₀H₁₆N₂OS

Molecular Weight:332.41884

CID:350492

PubChem ID:12206990

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3H-Phenothiazin-3-one, 2-(ethylphenylamino)- Properties

Names and Identifiers

- 3H-Phenothiazin-3-one, 2-(ethylphenylamino)-
- 2-(N-ethylanilino)phenothiazin-3-one
- DTXSID30480452
- 55847-65-9
- InChIKey： IAWIBQOVQYMJEJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C20H16N2OS/c1-2-22(14-8-4-3-5-9-14)17-12-16-20(13-18(17)23)24-19-11-7-6-10-15(19)21-16/h3-13H,2H2,1H3
- SMILES： C(N(C1C=CC=CC=1)C1C(=O)C=C2C(=NC3C(S2)=CC=CC=3)C=1)C

Computed Properties

Exact Mass: 332.09848
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 332.09833431g/mol
Heavy Atom Count: 24
Complexity: 601
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 58Å²

Experimental Properties

PSA: 32.67

3H-Phenothiazin-3-one, 2-(ethylphenylamino)- Related Literature

1. Front cover

Analyst, 2015,140, 2047-2047
2. Redox active molybdophosphate produced by Cu3(PO4)2 nanospheres for enhancing enzyme-free electrochemical immunoassay of C-reactive protein†

Xiaofeng Tan,Lianhua Zhang,Xiaobo Deng,Luyang Miao,He Li,Gengxiu zheng New J. Chem., 2017,41, 11867-11871
3. Synthesis of 4,4′-dinonyl-2,2′-bithiazole-based copolymers via Pd-catalyzed direct C–H arylation†

Wei Lu,Junpei Kuwabara,Takaki Kanbara Polym. Chem., 2012,3, 3217-3219
4. Solvent dependent assembly and disassembly of a hydrogen bonded helical structure in a Co–Mo bimetallic complex†

Snehadrinarayan Khatua,Takunori Harada,Manish Bhattacharjee Chem. Commun., 2007, 3927-3929
5. The oxidation of organic nitrogen compounds with lead tetra-acetate

Q. Rev. Chem. Soc., 1971,25, 407-429
6. Engineered metalloregulation of azide binding affinity and reduction potential of horse heart myoglobin

Christie L. Hunter,A. Grant Mauk Dalton Trans., 2013,42, 3151-3155
7. Signaling mechanisms of LOV domains: new insights from molecular dynamics studies†

Peter L. Freddolino,Kevin H. Gardner,Klaus Schulten Photochem. Photobiol. Sci., 2013,12, 1158-1170
8. Chemical route derived bismuth ferrite thin films and nanomaterials

Qi Zhang,Daniel Sando,Valanoor Nagarajan J. Mater. Chem. C, 2016,4, 4092-4124
9. Daldinone derivatives from the mangrove-derived endophytic fungus Annulohypoxylon sp.†

Fabian Stuhldreier,Tibor Kurtán,Attila Mándi,Sathishkumar Arumugam,Wenhan Lin,Björn Stork,Sebastian Wesselborg,Horst Weber,Birgit Henrich,Georgios Daletos,Peter Proksch RSC Adv., 2017,7, 5381-5393
10. Pterocladiella capillacea-stabilized silver nanoparticles as a green approach toward antibacterial biomaterials†

Pedro A. Cavalli,Eduardo H. Wanderlind,Johann V. Hemmer,Otto M. S. Gerlach,Andressa K. Emmerich,Alexandre Bella-Cruz,Márcio Tamanaha New J. Chem., 2021,45, 3382-3386

55847-65-9 (3H-Phenothiazin-3-one, 2-(ethylphenylamino)-) Related Products

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